rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride
Overview
Description
Rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, also known as R-CPH, is a small-molecule compound that has been studied extensively in recent years due to its potential therapeutic applications. R-CPH has been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, analgesic, and anti-microbial properties. The compound has been shown to modulate the activity of several key enzymes and receptors, making it a promising candidate for the development of new therapeutic agents.
Scientific Research Applications
Rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has been studied extensively in recent years due to its potential therapeutic applications. The compound has been shown to modulate the activity of several key enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has been studied for its potential to treat cancer, inflammation, pain, and microbial infections. Additionally, the compound has been studied for its potential to reduce the side effects of other drugs, as well as its ability to act as a neuroprotective agent.
Mechanism of Action
Rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has been shown to modulate the activity of several key enzymes and receptors, including the serotonin receptor 5-HT2A, the histamine receptor H1, and the opioid receptor mu. The compound has also been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has been shown to reduce the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has been found to exhibit a wide range of biochemical and physiological effects. The compound has been found to inhibit the growth of several cancer cell lines, as well as reduce inflammation and pain. Additionally, the compound has been found to reduce the growth of several microbial species, including Escherichia coli, Staphylococcus aureus, and Candida albicans. rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has also been found to possess neuroprotective properties, as well as reduce the side effects of other drugs.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize, and its effects can be easily monitored and quantified. Additionally, the compound is stable, and can be stored for long periods of time without significant degradation. However, the compound does have some limitations for use in laboratory experiments. The compound is relatively expensive, and its effects are relatively short-lived. Additionally, the compound can be toxic in high concentrations, making it unsuitable for use in certain experiments.
Future Directions
Rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride has been studied extensively in recent years due to its potential therapeutic applications, and there are many potential future directions for research. One potential direction is to investigate the compound’s potential to treat neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Additionally, the compound could be studied for its potential to treat other diseases, such as diabetes, obesity, and cardiovascular disease. Additionally, the compound could be studied for its potential to act as a neuroprotective agent, as well as its ability to reduce the side effects of other drugs. Finally, the compound could be studied for its potential to act as an immunomodulatory agent, as well as its potential to reduce inflammation and pain.
Synthesis Methods
Rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride is synthesized from the reaction of rac-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine and hydrochloric acid. The reaction is carried out in anhydrous conditions at room temperature. The reaction is carried out in two steps: first, the amine is treated with hydrochloric acid, which produces the racemic amine hydrochloride salt. The second step involves the addition of a base, such as sodium bicarbonate, to the racemic amine hydrochloride salt, resulting in the formation of rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride involves the reaction of a cyclopropane compound with an amine in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "2-chloro-6-fluorophenylcyclopropane", "1-aminocyclopropane", "Hydrochloric acid", "Sodium borohydride", "Methanol" ], "Reaction": [ "Step 1: Dissolve 2-chloro-6-fluorophenylcyclopropane in methanol.", "Step 2: Add 1-aminocyclopropane to the solution and stir for 30 minutes.", "Step 3: Add a solution of sodium borohydride in methanol slowly to the reaction mixture while stirring.", "Step 4: Allow the reaction to proceed for 2 hours at room temperature.", "Step 5: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt of the product.", "Step 6: Isolate the product by filtration and wash with cold methanol.", "Step 7: Dry the product under vacuum to obtain rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride." ] } | |
CAS RN |
1807916-69-3 |
Molecular Formula |
C9H10Cl2FN |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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